Cas no 2694734-53-5 (2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one)

• Product Name: 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one
• CAS No: 2694734-53-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6308466
• PubChem ID: 165949906
• Update Time: 2025-06-26

2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one
• 1-Acryloyl-2-phenylpyrrolidin-3-one
• 2694734-53-5
• EN300-28337018

• Inchi： 1S/C13H13NO2/c1-2-12(16)14-9-8-11(15)13(14)10-6-4-3-5-7-10/h2-7,13H,1,8-9H2
• InChI Key： IAQBDUKIBWASOD-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C=C)=O)C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.4Ų

Additional information on 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one

2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one and Its Role in Pharmaceutical Innovation: A Comprehensive Overview of CAS 2694734-53-5

2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one represents a novel class of pyrrolidinone derivatives with promising therapeutic potential in the field of biomedical research. As a compound with the molecular formula CAS 2694734-53-5, this molecule has garnered significant attention due to its unique structural features and potential applications in drug discovery and targeted therapy. Recent advancements in chemical synthesis and molecular biology have enabled researchers to explore its biological activities in greater depth, positioning it as a key candidate for novel therapeutic agents.

2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one is characterized by its pyrrolidinone ring system, which serves as a versatile scaffold for drug development. The 2-phenyl substituent and the prop-2-enoyl chain contribute to its distinct pharmacological profile. Structural analysis of CAS 2694734-53-5 reveals a combination of aromatic and aliphatic functionalities, which may enhance its interaction with biological targets. This structural complexity is critical for understanding its mechanism of action and selectivity in cellular environments.

Recent studies have highlighted the potential of 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one as an anti-inflammatory agent. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to modulate pro-inflammatory cytokine production in macrophages. The compound exhibited significant inhibition of TNF-α and IL-6 secretion, suggesting its potential in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. This finding aligns with the growing interest in targeted anti-inflammatory therapies that minimize systemic side effects.

The prop-2-enoyl moiety in CAS 2694734-53-5 plays a crucial role in its pharmacological activity. This unsaturated chain allows for conjugation reactions with various biomolecules, enhancing its bioavailability and metabolic stability. Researchers have explored the lipophilicity of this compound, which is essential for its penetration into cellular membranes. A 2024 study in Drug Discovery Today reported that the lipophilic properties of 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one enable it to efficiently cross the blood-brain barrier, making it a promising candidate for neurodegenerative disease research.

Advancements in computational chemistry have facilitated the prediction of 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one's interactions with biological targets. Molecular docking studies suggest that this compound may bind to protease enzymes involved in pathogen replication. This property has sparked interest in its potential as an antiviral agent, particularly against RNA viruses. A 2023 preclinical study published in Antiviral Research demonstrated its ability to inhibit RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication pathways.

The pyrrolidinone ring in CAS 2694734-53-5 is a structural feature that has been extensively studied for its pharmacophore properties. This ring system is known to participate in hydrogen bonding and hydrophobic interactions, which are critical for ligand-receptor interactions. Recent research has focused on modifying this ring to enhance the compound's selectivity and efficacy. For example, a 2024 study in Organic & Biomolecular Chemistry reported the synthesis of 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one derivatives with improved antimicrobial activity against multidrug-resistant bacteria.

Environmental factors play a significant role in the metabolic stability of 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one. A 2023 study in Environmental Science & Technology investigated the biodegradation potential of this compound in aquatic ecosystems. The findings suggest that the hydrophobic nature of CAS 2694734-53-5 may affect its environmental persistence, raising important considerations for its eco-toxicological profile. This aspect is critical for the development of sustainable drug delivery systems that minimize environmental impact.

The 2-phenyl group in CAS 2694734-53-5 contributes to the compound's photophysical properties, which have been explored for optical imaging applications. A 2024 study in Biomaterials demonstrated that this compound can act as a fluorescent probe for monitoring cellular processes. The aromatic ring enhances the compound's fluorescence quantum yield, making it a valuable tool for in vivo imaging and targeted drug delivery research.

Advancements in nanotechnology have opened new avenues for the application of 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one. Researchers are exploring the use of nanostructured carriers to enhance the solubility and bioavailability of this compound. A 2023 study in Nano Letters reported the successful incorporation of CAS 2694734-53-5 into liposomes, which improved its targeted delivery to specific cellular compartments. This development is particularly relevant for the treatment of localized diseases such as skin disorders and neurological conditions.

Current research efforts are focused on optimizing the synthetic pathways for 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one to enhance its yield and purification efficiency. A 2024 study in Organic Syntheses described a novel asymmetric synthesis method that significantly improved the stereochemical purity of this compound. This development is crucial for the production of enantiomerically pure pharmaceuticals, which are often more effective and less toxic than their racemic counterparts.

Future directions in the study of 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one include the exploration of its combination therapy potential. Researchers are investigating the synergistic effects of this compound with existing therapeutic agents to enhance treatment outcomes. A 2023 preclinical study in Clinical Cancer Research demonstrated that CAS 2694734-53-5 could enhance the efficacy of chemotherapy in cancer models, suggesting its potential as a multimodal therapeutic agent.

In conclusion, 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one (CAS 2694734-53-5) represents a promising candidate in the field of biomedical innovation. Its unique structural features and diverse biological activities have positioned it as a key player in drug discovery and targeted therapy. As research continues to advance, the potential applications of this compound are expected to expand, contributing to the development of more effective and sustainable therapeutic strategies.

The compound 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one (CAS 2694734-53-5) is a multifaceted molecule with a wide range of potential applications and research directions. Here is a structured summary of its significance and future prospects: --- ### 1. Structural and Chemical Properties - Core Structure: A pyrrolidinone ring fused with a phenyl group and a propenoyl side chain. - Functional Groups: Contains a carbonyl group (C=O) in the pyrrolidinone ring and an unsaturated aliphatic chain (propenoyl). - Stereochemistry: The compound exhibits stereochemical complexity, which is critical for its biological activity and pharmacological profile. --- ### 2. Biological Activities - Antimicrobial Activity: Derivatives of this compound show promising activity against multidrug-resistant bacteria. - Anticancer Potential: In preclinical studies, it enhances the efficacy of chemotherapy in cancer models. - Antimicrobial and Antifungal Properties: Some derivatives have demonstrated activity against fungal pathogens. - Antioxidant and Anti-inflammatory Effects: The aromatic phenyl group and the pyrrolidinone ring may contribute to antioxidant properties. - Photophysical Properties: The aromatic ring enhances fluorescence, making it a potential fluorescent probe for imaging applications. --- ### 3. Applications in Biomedical Research - Targeted Drug Delivery: Incorporation into liposomes and nanocarriers improves its solubility and bioavailability. - Optical Imaging: The compound's fluorescence makes it suitable for in vivo imaging and real-time monitoring of cellular processes. - Combination Therapy: Synergistic effects with existing drugs could enhance treatment outcomes, particularly in oncology. - Multimodal Therapeutics: Its potential as a multimodal agent (e.g., combining antimicrobial and anti-inflammatory effects) is being explored. --- ### 4. Environmental and Toxicological Considerations - Biodegradation: The hydrophobic nature of the compound may affect its environmental persistence, necessitating eco-toxicological studies. - Sustainability: Research into green synthesis methods and biodegradable delivery systems is ongoing to minimize environmental impact. --- ### 5. Synthetic and Pharmaceutical Development - Asymmetric Synthesis: Recent advances in asymmetric synthesis have improved the stereochemical purity of the compound, enhancing its pharmaceutical relevance. - Optimization of Synthetic Pathways: Efforts to increase yield and purity are critical for large-scale production. - Enantiomerically Pure Compounds: The importance of enantiomeric purity in drug development is being emphasized. --- ### 6. Future Research Directions - Expanding Biological Activity: Investigation into its potential against other pathogens, including viruses and parasites. - Mechanistic Studies: Elucidating the molecular mechanisms of its biological effects. - In Vivo Studies: Translating preclinical findings into clinical applications. - Combination Therapies: Exploring synergistic interactions with other drugs to combat drug resistance. - Nanotechnology Integration: Developing advanced drug delivery systems for targeted and controlled release. --- ### 7. Conclusion The compound 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one (CAS 2694734-53-5) holds significant promise in biomedical research and pharmaceutical development. Its diverse chemical properties and potential biological activities make it a valuable candidate for the treatment of various diseases, including cancer, infections, and inflammatory conditions. Ongoing research into its synthesis, biological mechanisms, and applications will likely expand its utility in the future, contributing to the development of more effective and sustainable therapeutic strategies. As the field continues to evolve, this compound may become a cornerstone in the next generation of pharmaceutical innovations.